Cas no 2680827-37-4 (2-(2-{(benzyloxy)carbonyl2-(dimethylamino)ethylamino}-1,3-thiazol-4-yl)acetic acid)

• Product Name: 2-(2-{(benzyloxy)carbonyl2-(dimethylamino)ethylamino}-1,3-thiazol-4-yl)acetic acid
• CAS No: 2680827-37-4
• MF: C₁₇H₂₁N₃O₄S
• MW: 363.431342840195
• CID: 5626649
• PubChem ID: 165926351
• Update Time: 2025-05-20

2-(2-{(benzyloxy)carbonyl2-(dimethylamino)ethylamino}-1,3-thiazol-4-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-{[(benzyloxy)carbonyl][2-(dimethylamino)ethyl]amino}-1,3-thiazol-4-yl)acetic acid
• 2680827-37-4
• EN300-28300150
• 2-(2-{(benzyloxy)carbonyl2-(dimethylamino)ethylamino}-1,3-thiazol-4-yl)acetic acid

• Inchi： 1S/C17H21N3O4S/c1-19(2)8-9-20(16-18-14(12-25-16)10-15(21)22)17(23)24-11-13-6-4-3-5-7-13/h3-7,12H,8-11H2,1-2H3,(H,21,22)
• InChI Key： KBOVPDUNNGTCOQ-UHFFFAOYSA-N
• SMILES： S1C=C(CC(=O)O)N=C1N(C(=O)OCC1C=CC=CC=1)CCN(C)C

Computed Properties

• Exact Mass: 363.12527733g/mol
• Monoisotopic Mass: 363.12527733g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 9
• Complexity: 444
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 111Ų

Additional information on 2-(2-{(benzyloxy)carbonyl2-(dimethylamino)ethylamino}-1,3-thiazol-4-yl)acetic acid

Comprehensive Overview of 2-(2-{(benzyloxy)carbonyl2-(dimethylamino)ethylamino}-1,3-thiazol-4-yl)acetic acid (CAS No. 2680827-37-4)

2-(2-{(benzyloxy)carbonyl2-(dimethylamino)ethylamino}-1,3-thiazol-4-yl)acetic acid (CAS No. 2680827-37-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential applications. This compound belongs to the thiazole derivatives, a class of heterocyclic compounds known for their diverse biological activities. The presence of a benzyloxycarbonyl group and a dimethylaminoethyl moiety in its structure makes it a promising candidate for drug development and other advanced applications.

In recent years, the demand for novel thiazole-based compounds has surged, driven by their potential in addressing unmet medical needs. Researchers are particularly interested in the structure-activity relationship (SAR) of such compounds, as it provides insights into their therapeutic potential. The 2-(2-{(benzyloxy)carbonyl2-(dimethylamino)ethylamino}-1,3-thiazol-4-yl)acetic acid is no exception, with its multifunctional groups offering a wide range of possibilities for modification and optimization.

One of the key areas of interest is the compound's potential role in enzyme inhibition. Thiazole derivatives are known to interact with various enzymes, making them valuable tools in the study of biochemical pathways. The dimethylaminoethyl group in this compound may enhance its binding affinity to specific enzyme targets, thereby improving its efficacy. This has led to increased research into its potential applications in cancer therapy, neurodegenerative diseases, and inflammatory conditions.

Another hot topic in the scientific community is the use of computational chemistry and molecular docking to predict the behavior of such compounds. Researchers are leveraging advanced algorithms to simulate the interactions between 2-(2-{(benzyloxy)carbonyl2-(dimethylamino)ethylamino}-1,3-thiazol-4-yl)acetic acid and biological targets, saving time and resources in the drug discovery process. These computational approaches are complemented by experimental studies, ensuring a comprehensive understanding of the compound's properties.

The synthesis of 2-(2-{(benzyloxy)carbonyl2-(dimethylamino)ethylamino}-1,3-thiazol-4-yl)acetic acid involves a series of carefully controlled reactions, highlighting the importance of organic synthesis in modern chemistry. The benzyloxycarbonyl group, for instance, serves as a protecting group during synthesis, ensuring the integrity of the molecule. This underscores the compound's relevance in medicinal chemistry, where precise control over molecular structure is critical.

From a commercial perspective, the compound's CAS No. 2680827-37-4 is a key identifier for suppliers and researchers alike. The growing interest in custom synthesis and contract research has further amplified the demand for such specialized compounds. Companies are increasingly offering tailored solutions to meet the needs of academic and industrial researchers, ensuring the availability of high-quality materials for groundbreaking studies.

In conclusion, 2-(2-{(benzyloxy)carbonyl2-(dimethylamino)ethylamino}-1,3-thiazol-4-yl)acetic acid represents a fascinating area of research with broad implications for drug discovery and biochemical studies. Its unique structure, combined with the growing body of research on thiazole derivatives, positions it as a compound of significant interest. As the scientific community continues to explore its potential, this compound is likely to play a pivotal role in advancing our understanding of complex biological systems and developing next-generation therapeutics.